Cas no 1289023-11-5 (5-Methoxy-2-methylisonicotinaldehyde)

• Product Name: 5-Methoxy-2-methylisonicotinaldehyde
• CAS No: 1289023-11-5
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 4906735
• Update Time: 2025-05-21

5-Methoxy-2-methylisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-methylisonicotinaldehyde

• Inchi： 1S/C8H9NO2/c1-6-3-7(5-10)8(11-2)4-9-6/h3-5H,1-2H3
• InChI Key： CYRVEVQCEBQGFY-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C)C=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 5-Methoxy-2-methylisonicotinaldehyde

Professional Introduction to 5-Methoxy-2-methylisonicotinaldehyde (CAS No: 1289023-11-5)

5-Methoxy-2-methylisonicotinaldehyde is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1289023-11-5, has garnered considerable attention due to its potential applications in various biochemical pathways and synthetic methodologies. The presence of both methoxy and methyl substituents on the isonicotinaldehyde backbone imparts distinct reactivity and selectivity, making it a valuable intermediate in the development of novel pharmaceuticals and agrochemicals.

The chemical structure of 5-Methoxy-2-methylisonicotinaldehyde consists of a benzene ring substituted with an aldehyde group at the 1-position, a methoxy group at the 5-position, and a methyl group at the 2-position. This arrangement confers a high degree of versatility, enabling diverse chemical transformations that are pivotal for synthetic chemists. The aldehyde functionality, in particular, serves as a reactive site for condensation reactions, allowing for the formation of Schiff bases, imines, and other heterocyclic compounds. These derivatives have been extensively studied for their biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties.

In recent years, 5-Methoxy-2-methylisonicotinaldehyde has been explored as a key intermediate in the synthesis of bioactive molecules. One notable area of research involves its utilization in the development of novel therapeutic agents targeting neurological disorders. Studies have demonstrated that derivatives of this compound exhibit promising neuroprotective effects by modulating key enzymatic pathways involved in neurodegeneration. For instance, researchers have synthesized analogs that inhibit acetylcholinesterase, an enzyme crucial for maintaining acetylcholine levels in the brain, which is depleted in conditions such as Alzheimer's disease.

The role of 5-Methoxy-2-methylisonicotinaldehyde in agrochemical applications is also noteworthy. Its structural features make it an excellent precursor for designing compounds that interact with plant growth regulators and defense mechanisms. Recent investigations have highlighted its potential in developing environmentally friendly pesticides that target specific pests while minimizing harm to non-target organisms. The methoxy and methyl groups contribute to the compound's lipophilicity, enhancing its absorption and translocation within plant tissues, thereby improving the efficacy of agrochemical formulations.

5-Methoxy-2-methylisonicotinaldehyde has been optimized through various catalytic methods to improve yield and purity. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated oxidation, have been particularly effective in constructing the desired framework efficiently. These advancements not only streamline the production process but also open doors for scalable industrial applications. The growing emphasis on green chemistry has spurred interest in developing sustainable synthetic routes that reduce waste and energy consumption, aligning with global environmental goals. 5-Methoxy-2-methylisonicotinaldehyde has also been investigated in vitro and in vivo models. Preliminary studies suggest that it possesses inhibitory properties against certain enzymes associated with metabolic disorders. By targeting specific metabolic pathways, this compound may offer therapeutic benefits in managing conditions such as diabetes and hyperlipidemia. Additionally, its interaction with biological receptors has been explored for potential applications in drug design, particularly in developing selective agonists or antagonists for therapeutic purposes. 5-Methoxy-2-methylisonicotinaldehyde (CAS No: 1289023-11-5) represents a versatile and valuable compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse chemical transformations, making it indispensable for synthetic chemists aiming to develop novel bioactive molecules. The ongoing research into its derivatives underscores its significance as a building block for future therapeutics and sustainable agricultural solutions. As scientific understanding progresses, the potential uses of this compound are likely to expand further, reinforcing its importance in modern chemical biology.